Cas no 864976-90-9 (4-fluoro-N-(2Z)-6-methanesulfonyl-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-fluoro-N-(2Z)-6-methanesulfonyl-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 864976-90-9
• MF: C₁₈H₁₇FN₂O₄S₂
• MW: 408.466985464096
• CID: 5811335
• PubChem ID: 3598473
• Update Time: 2025-05-23

4-fluoro-N-(2Z)-6-methanesulfonyl-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-4-fluoro-N-(3-(2-methoxyethyl)-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 4-fluoro-N-[3-(2-methoxyethyl)-6-(methylsulfonyl)-2(3H)-benzothiazolylidene]-
• 4-fluoro-N-[3-(2-methoxyethyl)-6-methylsulfonyl-1,3-benzothiazol-2-ylidene]benzamide
• 864976-90-9
• 4-fluoro-N-[(2Z)-6-methanesulfonyl-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1359-1068
• AKOS024605702
• 4-fluoro-N-(2Z)-6-methanesulfonyl-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C18H17FN2O4S2/c1-25-10-9-21-15-8-7-14(27(2,23)24)11-16(15)26-18(21)20-17(22)12-3-5-13(19)6-4-12/h3-8,11H,9-10H2,1-2H3
• InChI Key： OICUTXUAOHCRSE-UHFFFAOYSA-N
• SMILES： C(N=C1N(CCOC)C2=CC=C(S(C)(=O)=O)C=C2S1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 408.06137754g/mol
• Monoisotopic Mass: 408.06137754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-fluoro-N-(2Z)-6-methanesulfonyl-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 4-Fluoro-N-(2Z)-6-Methanesulfonyl-3-(2-Methoxyethyl)-2,3-Dihydro-1,3-Benzothiazol-2-Ylidenebenzamide (CAS No. 864976-90-9)

4-Fluoro-N-(2Z)-6-methanesulfonyl-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 864976-90-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antibacterial, and anticancer properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of 4-fluoro-N-(2Z)-6-methanesulfonyl-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is characterized by the presence of a benzothiazole ring system, a fluoro substituent, and a methanesulfonyl group. These functional groups contribute to the compound's high reactivity and potential for forming stable complexes with various biological targets. The methoxyethyl substituent further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-fluoro-N-(2Z)-6-methanesulfonyl-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 4-fluoro-N-(2Z)-6-methanesulfonyl-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has shown promise in cancer research. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines by targeting multiple cellular pathways. For instance, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in many types of cancer. This makes it a potential lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 4-fluoro-N-(2Z)-6-methanesulfonyl-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good plasma stability. Its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases where inflammation plays a significant role.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-fluoro-N-(2Z)-6-methanesulfonyl-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-fluoro-N-(2Z)-6-methanesulfonyl-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 864976-90-9) represents a promising candidate for the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry.